Cas no 108971-51-3 (Benzyl1-(2-methoxyphenyl)propan-2-ylamine)
Benzyl1-(2-methoxyphenyl)propan-2-ylamine Chemical and Physical Properties
Names and Identifiers
-
- Benzyl[1-(2-methoxyphenyl)propan-2-yl]amine
- Benzeneethanamine, 2-methoxy-α-methyl-N-(phenylmethyl)-
- Benzyl1-(2-methoxyphenyl)propan-2-ylamine
-
- Inchi: 1S/C17H21NO/c1-14(18-13-15-8-4-3-5-9-15)12-16-10-6-7-11-17(16)19-2/h3-11,14,18H,12-13H2,1-2H3
- InChI Key: DXRDGZFKNHRXPM-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1OC)C(C)NCC1C=CC=CC=1
Benzyl1-(2-methoxyphenyl)propan-2-ylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzyl1-(2-methoxyphenyl)propan-2-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B535950-25mg |
Benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535950-50mg |
Benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B535950-250mg |
Benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-60088-0.05g |
benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-60088-0.1g |
benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-60088-0.25g |
benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-60088-0.5g |
benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-60088-1.0g |
benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-60088-2.5g |
benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-60088-5.0g |
benzyl[1-(2-methoxyphenyl)propan-2-yl]amine |
108971-51-3 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
Benzyl1-(2-methoxyphenyl)propan-2-ylamine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Benzyl1-(2-methoxyphenyl)propan-2-ylamine
Comprehensive Overview of Benzyl1-(2-methoxyphenyl)propan-2-ylamine (CAS 108971-51-3): Properties, Applications, and Market Insights
Benzyl1-(2-methoxyphenyl)propan-2-ylamine (CAS 108971-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyl and methoxyphenyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, C17H21NO, offers versatility in chemical modifications, making it valuable for drug discovery and material science applications.
The growing interest in amine derivatives like Benzyl1-(2-methoxyphenyl)propan-2-ylamine stems from their potential in addressing modern healthcare challenges. Researchers are particularly intrigued by its possible role in developing central nervous system (CNS) targeting compounds, a hot topic in neuroscience and psychiatric medication development. The compound's structural features suggest potential interactions with neurotransmitter systems, though extensive clinical studies would be required to validate any therapeutic applications.
From a chemical perspective, Benzyl1-(2-methoxyphenyl)propan-2-ylamine demonstrates interesting physicochemical properties. The presence of both aromatic rings and an amine group contributes to its moderate polarity, influencing its solubility profile and reactivity patterns. These characteristics make it particularly useful in medicinal chemistry applications where researchers seek to optimize drug-like properties. The methoxy group at the ortho position adds steric considerations that can significantly impact molecular interactions.
The synthesis of Benzyl1-(2-methoxyphenyl)propan-2-ylamine typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable production processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing and verifying the compound's structure and purity.
In the current market landscape, CAS 108971-51-3 finds demand primarily from pharmaceutical research laboratories and contract manufacturing organizations. The compound's applications extend to various stages of drug development, from initial screening to lead optimization. With the increasing focus on personalized medicine and targeted therapies, specialized intermediates like Benzyl1-(2-methoxyphenyl)propan-2-ylamine are becoming more valuable in the drug discovery pipeline.
Quality control represents a critical aspect of working with Benzyl1-(2-methoxyphenyl)propan-2-ylamine. Reputable suppliers provide comprehensive analytical data, including certificates of analysis that detail purity levels and impurity profiles. Storage recommendations typically suggest keeping the compound in cool, dry conditions, protected from light and moisture to maintain stability over time. These handling precautions ensure the material remains suitable for sensitive research applications.
The scientific literature contains numerous references to compounds structurally related to Benzyl1-(2-methoxyphenyl)propan-2-ylamine, particularly in studies exploring neuroactive substances and receptor modulators. While direct clinical applications may not yet be established, the compound's structural features align with current trends in CNS drug discovery and neuropharmacology research. This positions it as an interesting subject for further investigation in academic and industrial settings.
From a regulatory standpoint, Benzyl1-(2-methoxyphenyl)propan-2-ylamine is primarily used for research purposes. Researchers and procurement specialists should always verify the latest chemical regulations and compliance requirements in their specific jurisdictions when working with this compound. Proper documentation and responsible handling practices are essential for maintaining research integrity and safety standards.
The future outlook for CAS 108971-51-3 appears promising, particularly as the pharmaceutical industry continues to explore novel amine-containing compounds for therapeutic applications. The compound's structural versatility makes it a valuable building block in combinatorial chemistry and structure-activity relationship studies. As research into neurodegenerative diseases and mental health disorders advances, derivatives of Benzyl1-(2-methoxyphenyl)propan-2-ylamine may play increasingly important roles in drug development pipelines.
For researchers considering working with Benzyl1-(2-methoxyphenyl)propan-2-ylamine, it's advisable to consult recent scientific literature and patent databases to understand its full potential. The compound's unique structural features offer numerous possibilities for molecular modification and structure-optimization studies. As with any specialized chemical, collaboration with experienced synthetic chemists and thorough literature review can maximize the value derived from working with this interesting molecular entity.
108971-51-3 (Benzyl1-(2-methoxyphenyl)propan-2-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)